Cas no 2098018-52-9 (5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile)

• Product Name: 5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile
• CAS No: 2098018-52-9
• MF: C₁₀H₄Cl₂N₂O
• MW: 239.057559967041
• CID: 5727443
• PubChem ID: 121205147
• Update Time: 2025-10-30

5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F1967-2757
• 5-(2,4-dichlorophenyl)-1,3-oxazole-2-carbonitrile
• starbld0016420
• 2098018-52-9
• 5-(2,4-dichlorophenyl)oxazole-2-carbonitrile
• AKOS026713839
• 2-Oxazolecarbonitrile, 5-(2,4-dichlorophenyl)-
• 5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile

• Inchi： 1S/C10H4Cl2N2O/c11-6-1-2-7(8(12)3-6)9-5-14-10(4-13)15-9/h1-3,5H
• InChI Key： SPDOLGYHEOZIQV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN=C(C#N)O1)Cl

Computed Properties

• Exact Mass: 237.9700681g/mol
• Monoisotopic Mass: 237.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 363.7±50.0 °C(Predicted)
• pka: -3.70±0.10(Predicted)

Additional information on 5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile

5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile: A Comprehensive Overview

5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile, identified by the CAS number 2098018-52-9, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. The molecule consists of an oxazole ring, a five-membered heterocyclic compound, substituted with a 2,4-dichlorophenyl group at the 5-position and a cyano group at the 2-position. These substituents confer distinct electronic and steric properties, making it a valuable component in research and industrial applications.

The synthesis of 5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile involves a series of carefully controlled reactions that highlight the importance of precise stoichiometry and reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. For instance, studies have shown that the use of microwave-assisted synthesis can significantly reduce reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical practices.

The structural integrity of 5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile is further underscored by its stability under various environmental conditions. The oxazole ring is known for its aromaticity and resistance to oxidative degradation, which makes it suitable for applications in high-performance materials. Additionally, the presence of electron-withdrawing groups such as the cyano and dichlorophenyl substituents enhances the compound's reactivity in certain chemical transformations. This property has been leveraged in recent studies to develop novel catalysts for organic reactions.

In terms of applications, 5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile has found utility in drug discovery programs targeting specific biological pathways. Its ability to modulate enzyme activity has been explored in preclinical models, showing promise as a lead compound for therapeutic development. Furthermore, the compound's unique electronic properties make it an attractive candidate for use in optoelectronic devices. Researchers have demonstrated that incorporating this compound into organic light-emitting diodes (OLEDs) can improve device efficiency and stability.

The environmental impact of 5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile has also been a focus of recent investigations. Studies have evaluated its biodegradation potential under aerobic and anaerobic conditions, revealing that it exhibits moderate persistence in aquatic environments. These findings emphasize the need for responsible handling and disposal practices to minimize ecological risks.

In conclusion, 5-(2,4-Dichlorophenyl)oxazole-2-carbonitrile, with its CAS number 2098018-52-9, stands as a testament to the ingenuity of modern chemical synthesis. Its versatile properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly pivotal role in advancing both scientific understanding and industrial capabilities.